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Compound of Interest

Compound Name: 3-Oxocyclobutyl acetate

Cat. No.: B1313389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Oxocyclobutyl acetate, identified by the CAS Number 63930-59-6, is a valuable chemical

intermediate, particularly significant in the landscape of modern drug discovery and

development.[1] Its strained four-membered ring structure offers a unique conformational

rigidity that is increasingly utilized by medicinal chemists to design novel therapeutic agents

with enhanced potency and selectivity. This guide provides a comprehensive overview of the

chemical and physical properties of 3-Oxocyclobutyl acetate, a detailed experimental protocol

for its synthesis, its applications in drug development, and relevant safety information.

Chemical and Physical Properties
The properties of 3-Oxocyclobutyl acetate are summarized in the table below, providing a

quick reference for laboratory use.
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Property Value Source(s)

CAS Number 63930-59-6 [1]

Molecular Formula C₆H₈O₃ [1]

Molecular Weight 128.13 g/mol [1]

Appearance Not specified (likely a liquid)

Boiling Point 188.0 ± 33.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Flash Point 72.5 ± 25.4 °C

Solubility Slightly soluble in water.
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Spectral Data
Spectral analysis is crucial for the verification of the identity and purity of 3-Oxocyclobutyl
acetate.

Spectrum Type Data

¹H NMR Spectrum available

¹³C NMR Spectrum available

Mass Spectrum Spectrum available

IR Spectrum Spectrum available

Experimental Protocols
Synthesis of 3-Oxocyclobutyl Acetate
A common method for the synthesis of 3-Oxocyclobutyl acetate is the esterification of 3-

hydroxycyclobutanone with an acetylating agent. The following is a representative experimental
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protocol.

Reaction Scheme:

3-Hydroxycyclobutanone

3-Oxocyclobutyl acetate

+
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Caption: Synthesis of 3-Oxocyclobutyl acetate.

Materials:

3-Hydroxycyclobutanone

Acetic anhydride

Pyridine

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel
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Rotary evaporator

Procedure:

To a stirred solution of 3-hydroxycyclobutanone in a round-bottom flask, add an equimolar

amount of acetic anhydride and a catalytic amount of pyridine at 0 °C (ice bath).

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and transfer it to a separatory

funnel.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution to

neutralize any remaining acid, followed by water, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel to yield pure 3-Oxocyclobutyl acetate.

Applications in Drug Development
The cyclobutane motif is a desirable feature in many modern pharmaceuticals due to its ability

to impart conformational rigidity and serve as a versatile scaffold. 3-Oxocyclobutyl acetate is

a key building block in the synthesis of more complex molecules, particularly kinase inhibitors,

which are a cornerstone of targeted cancer therapy.

Role as a Pharmaceutical Intermediate
The cyclobutane ring in 3-Oxocyclobutyl acetate provides a structurally unique and rigid core

that can be elaborated to create potent and selective inhibitors of various kinases. The oxo and

acetate functionalities offer convenient handles for further chemical modifications, allowing for

the synthesis of a diverse library of compounds for screening in drug discovery programs.

Kinase Inhibitor Synthesis
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Many kinase inhibitors target the ATP-binding pocket of the enzyme. The rigid cyclobutane

scaffold can be functionalized to present key pharmacophoric elements in a precise spatial

orientation, leading to high-affinity binding and potent inhibition. For instance, the cyclobutane

core can serve as a central scaffold from which various substituents are projected to interact

with specific residues within the kinase domain.

The following diagram illustrates a general workflow for the utilization of 3-Oxocyclobutyl
acetate in the synthesis of a hypothetical kinase inhibitor.

3-Oxocyclobutyl acetate Functional Group Interconversion Coupling Reaction Further Derivatization Kinase Inhibitor Candidate

Click to download full resolution via product page

Caption: Drug development workflow.

Signaling Pathways
While a specific signaling pathway directly modulated by 3-Oxocyclobutyl acetate is not

applicable as it is an intermediate, it is a precursor to compounds that target critical cellular

signaling pathways implicated in diseases like cancer. A prominent example is the

PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers.

The diagram below depicts a simplified representation of the PI3K/AKT/mTOR signaling

pathway, a common target for kinase inhibitors derived from scaffolds like 3-Oxocyclobutyl
acetate.
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Caption: PI3K/AKT/mTOR signaling pathway.

Safety, Handling, and Disposal
Safety Precautions:
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[2][3][4]

Handle in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.

[2][3][4]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[3][5]

Avoid contact with skin and eyes.[2][4][6] In case of contact, rinse immediately with plenty of

water.[5]

Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][5][7]

Ground and bond containers and receiving equipment to prevent static discharge.[3][5]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4][5][7]

Do not allow to enter drains or waterways.[5]

Contaminated packaging should be disposed of in the same manner as the product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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